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Compound of Interest

5,8,4'-Trihydroxy-7-
Compound Name:
methoxyflavone 8-O-glucoside

Cat. No. B14759329

Introduction: Unveiling the Therapeutic Potential of
Tectoridin

Tectoridin, a prominent isoflavone glycoside, has emerged as a compound of significant
interest within the scientific and pharmaceutical communities. Known chemically as 8-(beta-D-
Glucopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-4H-1-benzopyran-4-one, and
also by its synonym Shekanin, this natural product boasts a diverse range of pharmacological
activities.[1][2] Historically utilized in traditional medicine, modern research is now elucidating
the molecular mechanisms that underpin its therapeutic effects, paving the way for its potential
application in contemporary drug discovery and development.

This technical guide provides an in-depth exploration of Tectoridin, offering researchers,
scientists, and drug development professionals a comprehensive resource. We will delve into
its chemical and physical properties, biosynthesis, and methodologies for its extraction,
isolation, and quantification. Furthermore, this guide will detail its significant biological activities,
including its anti-inflammatory, hepatoprotective, estrogenic, and anti-cancer properties, with a
focus on the underlying signaling pathways. Each section is designed to provide not only
factual information but also the rationale behind experimental choices, ensuring a thorough
understanding of this promising molecule.
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Chemical and Physical Properties

A foundational understanding of Tectoridin's chemical and physical characteristics is paramount

for its effective study and application.

Property Value Reference
5-hydroxy-3-(4-
hydroxyphenyl)-6-methoxy-7-
[(2S,3R,4S,5S,6R)-3,4,5-

IUPAC Name _ [3]
trihydroxy-6-

(hydroxymethyl)oxan-2-
ylloxychromen-4-one
Tectorigenin 7-glucoside,

Synonyms _ [1][2]
Shekanin

CAS Number 611-40-5 [3]

Molecular Formula C22H22011 [1][3]

Molecular Weight 462.4 g/mol [3114]
White to off-white crystalline

Appearance [1114]
powder
Soluble in methanol and

- DMSO. Moderately soluble in
Solubility [1114]

water (approx. 142.96 + 6.01
mg/L).

Biosynthesis of Tectoridin

Tectoridin is a product of the complex phenylpropanoid pathway in plants, which is responsible

for the synthesis of a wide array of secondary metabolites, including flavonoids and

isoflavonoids.[5][6] The biosynthesis of isoflavones is primarily observed in leguminous plants.

[5107]

The pathway commences with the amino acid phenylalanine, which is converted through a

series of enzymatic reactions to produce 4-coumaroyl-CoA. This intermediate is then combined

© 2025 BenchChem. All rights reserved. 2/4

Tech Support


https://www.researchgate.net/figure/IC50-values-for-compounds-1-and-2-in-various-cancer-cell-lines-and-a-normal-intestinal_tbl1_346662433
https://pubmed.ncbi.nlm.nih.gov/21465599/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8626787/
https://www.researchgate.net/figure/IC50-values-for-compounds-1-and-2-in-various-cancer-cell-lines-and-a-normal-intestinal_tbl1_346662433
https://pubmed.ncbi.nlm.nih.gov/21465599/
https://www.researchgate.net/figure/IC50-values-for-compounds-1-and-2-in-various-cancer-cell-lines-and-a-normal-intestinal_tbl1_346662433
https://www.researchgate.net/figure/IC50-values-for-compounds-1-and-2-in-various-cancer-cell-lines-and-a-normal-intestinal_tbl1_346662433
https://www.researchgate.net/figure/MA-exhibits-anti-inflammatory-effects-in-LPS-induced-RAW2647-cells-a-Cell-viability_fig1_364421798
https://pubmed.ncbi.nlm.nih.gov/21465599/
https://www.researchgate.net/figure/MA-exhibits-anti-inflammatory-effects-in-LPS-induced-RAW2647-cells-a-Cell-viability_fig1_364421798
https://pubmed.ncbi.nlm.nih.gov/21465599/
https://www.researchgate.net/figure/MA-exhibits-anti-inflammatory-effects-in-LPS-induced-RAW2647-cells-a-Cell-viability_fig1_364421798
https://www.alliedacademies.org/articles/tectorigenin-and-irigenin-inhibit-lipopolysaccharideinduced-nitric-oxide-synthase-expression-in-murine-macrophages.html
https://patents.google.com/patent/KR100856486B1/en
https://www.alliedacademies.org/articles/tectorigenin-and-irigenin-inhibit-lipopolysaccharideinduced-nitric-oxide-synthase-expression-in-murine-macrophages.html
https://www.researchgate.net/publication/24238673_Tectoridin_a_poor_ligand_of_estrogen_receptor_a_exerts_its_estrogenic_effects_via_an_ERK-dependent_pathway
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14759329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

with three molecules of malonyl-CoA by chalcone synthase (CHS) to form naringenin chalcone.
Chalcone isomerase (CHI) then catalyzes the cyclization of naringenin chalcone to form the
flavanone naringenin.[8]

A key and committing step in isoflavonoid biosynthesis is the 2,3-aryl migration of the B-ring of
a flavanone intermediate, a reaction catalyzed by isoflavone synthase (IFS), a cytochrome
P450 enzyme.[7][8][9] This reaction converts naringenin to the isoflavone genistein.
Subsequent enzymatic modifications, including methylation and glycosylation, lead to the
formation of a diverse array of isoflavonoids.[6] Specifically for Tectoridin, a series of
methylation and hydroxylation steps on an isoflavone backbone, followed by glycosylation at
the 7-position with a glucose molecule via a UDP-glycosyltransferase (UGT), results in the final
structure of Tectoridin.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tectoridin: A Comprehensive Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b14759329#8-beta-d-glucopyranosyloxy-
5-hydroxy-2-4-hydroxyphenyl-7-methoxy-4h-1-benzopyran-4-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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